Cas no 139911-17-4 ([1,1'-Biphenyl]-2-carboxylic acid, 4,4'-difluoro-2'-methyl-, ethyl ester)

• Product Name: [1,1'-Biphenyl]-2-carboxylic acid, 4,4'-difluoro-2'-methyl-, ethyl ester
• CAS No: 139911-17-4
• MF: C₁₆H₁₄F₂O₂
• MW: 276.277971744537
• CID: 1284204
• PubChem ID: 15037300
• Update Time: 2025-04-20

[1,1'-Biphenyl]-2-carboxylic acid, 4,4'-difluoro-2'-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 4,4'-difluoro-2'-methyl-, ethyl ester
• ethyl 2-(2-methyl-4-fluorophenyl)-5-fluorobenzoate
• SCHEMBL9672717
• DB-360322
• 139911-17-4

• Inchi： 1S/C16H14F2O2/c1-3-20-16(19)15-9-12(18)5-7-14(15)13-6-4-11(17)8-10(13)2/h4-9H,3H2,1-2H3
• InChI Key： LTWSXYJHIGZQLC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1C=CC(=CC=1C(=O)OCC)F

Computed Properties

• Exact Mass: 276.09622
• Monoisotopic Mass: 276.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3